1-(3-fluorobenzyl)-N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-N-[(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)methyl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C21H17FN4O2S2/c1-13-18(30-21(24-13)17-6-3-9-29-17)11-23-20(28)16-7-8-19(27)26(25-16)12-14-4-2-5-15(22)10-14/h2-10H,11-12H2,1H3,(H,23,28)
• InChI Key: UFZNEJAOCUUGMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CS2)CNC(=O)C3=NN(C(=O)C=C3)CC4=CC(=CC=C4)F
• Molecular Formula: C21H17FN4O2S2
• Molecular Weight: 440.5 g/mol

Description

1-(3-fluorobenzyl)-N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C21H17FN4O2S2 and its molecular weight is 440.51. The purity is usually 95%.
BenchChem offers high-quality 1-(3-fluorobenzyl)-N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-fluorobenzyl)-N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Compounds similar to the one mentioned have been synthesized and evaluated for their antimicrobial properties. For instance, fluoroquinolone-based thiazolidinones have been studied for their potential in combating microbial infections, showcasing the antimicrobial significance of fluoro-substituted compounds in medicinal chemistry (Patel & Patel, 2010).

Anticancer Potential

The structural features present in the compound of interest, such as fluorobenzyl and thiazole groups, are often explored for their anticancer activities. Research on benzothiazole acylhydrazones, for example, has highlighted the anticancer potential of such compounds, suggesting a possible application area for related molecules (Osmaniye et al., 2018).

Antiviral Research

Fluorinated compounds, such as those with structural similarities to the query compound, have been investigated for their roles in antiviral therapy, particularly in the context of HIV treatment. Studies on the metabolism and disposition of potent HIV integrase inhibitors incorporating fluorinated motifs underscore the relevance of such compounds in antiviral research (Monteagudo et al., 2007).